Ethyl 2-benzyl-1,3-dithiane-2-carboxylate

• Molecular Formula: C14H18O2S2
• Molecular Weight: 282.4 g/mol
• IUPAC Name: ethyl 2-benzyl-1,3-dithiane-2-carboxylate
• InChI: InChI=1S/C14H18O2S2/c1-2-16-13(15)14(17-9-6-10-18-14)11-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3
• InChI Key: YYXSFSVKRRCXMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(SCCCS1)CC2=CC=CC=C2
• CAS No.: 4882-96-6

Description

Ethyl 2-benzyl-1,3-dithiane-2-carboxylate is a useful research compound. Its molecular formula is C14H18O2S2 and its molecular weight is 282.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 3.0 g (15.6 mmol) of 2-ethoxycarbonyl-1,3-dithiane in 40 ml of dry tetrahydrofuran was cooled under inert atmosphere to -78° C. and treated with 7.5 ml (15.6 mmol) of n-butyllithium. The resulting solution was warmed to -25° C., stirred for 20 min, recooled to -78° C., treated with 1.8 ml (15.6 mmol) of benzyl chloride, and stirred at ambient temperature for 16 h. After quenching with aqueous ammonium chloride, the mixture was extracted with ether, washed sequentially with water, aqueous sodium thiosulfate, and brine, dried over MgSO4, and concentrated in vacuo. Flash chromatography using 5% ethyl acetate in hexane gave 3.9 g (88%) of the desired compound. 1H NMR (CDCl3) δ 1.33 (t, J=7 Hz, 3H), 1.85 (qt, J=14, 3 Hz, 1H), 2.11 (dm, J=14 Hz, 1H), 2.69 (dt, J=14, 4 Hz, 2H), 3.23 (ddd, J=14, 12, 3 Hz, 2H), 3.38 (s, 2H), 4.27 (q, J=7 Hz, 2H), 7.25-7.35 (m, 5H). Mass spectrum (M+NH4)+ =300.

Synthesis routes and methods II

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